Cas no 350716-42-6 (Benzeneacetonitrile, a-[[[[(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-1,1-dimethylundecyl)oxy]carbonyl]oxy]imino]-)

Benzeneacetonitrile, a-[[[[(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-1,1-dimethylundecyl)oxy]carbonyl]oxy]imino]- Properties

Names and Identifiers

• Benzeneacetonitrile, a-[[[[(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-1,1-dimethylundecyl)oxy]carbonyl]oxy]imino]-
• Benzeneacetonitrile, a-[[[[(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-1,1-dimethylundecyl)oxy]carbonyl]oxy]imino
• 2-[(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoro-1,1-dimethylundecyloxy)carbonyloxyimino]-2-phenylacetonitrile
• 350716-42-6

• MDL： MFCD03788337
• InChIKey： NFEFLNJWJYPWIZ-WMILAWAJSA-N
• Inchi： InChI=1S/C22H15F17N2O3/c1-14(2,43-13(42)44-41-12(10-40)11-6-4-3-5-7-11)8-9-15(23,24)16(25,26)17(27,28)18(29,30)19(31,32)20(33,34)21(35,36)22(37,38)39/h3-7H,8-9H2,1-2H3/b41-12+
• SMILES： N#C/C(/C1C=CC=CC=1)=N\OC(OC(CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C)C)=O

Computed Properties

• Exact Mass: 678.08115
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 14
• Monoisotopic Mass: 678.081
• Heavy Atom Count: 44
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.4
• Surface Charge: 0
• Topological Polar Surface Area: 71.7

Experimental Properties

• PSA: 71.68
• Refractive Index: 1.398
• Boiling Point: 420.3°C at 760 mmHg
• Melting Point: 81-86 °C
• Flash Point: 208°C
• Color/Form: White to tan solid
• Solubility: Not determined
• Density: 1.45